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Compound of Interest

Compound Name: 4-Amino-2-fluoropyridine

Cat. No.: B102257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Amino-2-fluoropyridine, a key

building block in modern medicinal and agrochemical research. This document details its

chemical and physical properties, synthesis, reactivity, and applications, with a focus on its role

in the development of novel therapeutic agents. Detailed experimental protocols and safety

information are also provided to ensure its effective and safe use in a laboratory setting.

Introduction
4-Amino-2-fluoropyridine (CAS No. 18614-51-2) is a substituted pyridine derivative that has

garnered significant interest as a versatile intermediate in organic synthesis.[1][2] The presence

of a fluorine atom at the 2-position and an amino group at the 4-position imparts unique

electronic properties to the pyridine ring, influencing its reactivity and making it a valuable

synthon for the introduction of the 4-amino-2-fluorophenyl moiety into more complex molecules.

[3] Its application spans the synthesis of pharmaceuticals, agrochemicals, and materials

science, where the fluorine substituent can enhance metabolic stability, binding affinity, and

other physicochemical properties of the target compounds.[1][2]
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A summary of the key chemical and physical properties of 4-Amino-2-fluoropyridine is

presented in the table below.

Property Value Reference(s)

CAS Number 18614-51-2 [1][2]

Molecular Formula C₅H₅FN₂ [1]

Molecular Weight 112.11 g/mol [1]

Appearance
Off-white to pale yellow

crystalline powder
[1][4]

Melting Point 83-88 °C [1]

Boiling Point
Not experimentally determined

(Predicted: ~211.5 °C)
[5]

Solubility

Soluble in organic solvents

such as ethanol and

dichloromethane; limited

solubility in water.

[4]

Storage
Store at 2-8°C, protected from

light.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-Amino-2-fluoropyridine
is not readily available in peer-reviewed literature, a plausible and commonly employed method

for the synthesis of fluoropyridines is the Balz-Schiemann reaction. This reaction involves the

diazotization of an aminopyridine followed by thermal decomposition of the resulting diazonium

tetrafluoroborate salt.

A representative experimental protocol for a related compound, 4-fluoropyridine, is described

below and can be adapted for the synthesis of 4-Amino-2-fluoropyridine, likely starting from a

diaminopyridine precursor with appropriate protection strategies.
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Illustrative Synthesis via Balz-Schiemann Reaction
(Adapted for 4-Fluoropyridine)
Reaction Scheme:

4-Aminopyridine Pyridin-4-yldiazonium
tetrafluoroborate

Diazotization

1. HBF₄
2. NaNO₂

4-Fluoropyridine
Δ (Thermal Decomposition)

Click to download full resolution via product page

Figure 1: General scheme for the Balz-Schiemann reaction.

Experimental Protocol (Conceptual for 4-Amino-2-fluoropyridine):

Diazotization: 2,4-Diaminopyridine would be dissolved in an aqueous solution of

tetrafluoroboric acid (HBF₄) at a reduced temperature (typically 0-5 °C).

A solution of sodium nitrite (NaNO₂) in water is then added dropwise to the reaction mixture

while maintaining the low temperature. This step forms the corresponding diazonium

tetrafluoroborate salt.

Decomposition: The resulting diazonium salt is then carefully heated, leading to the evolution

of nitrogen gas and the formation of 4-Amino-2-fluoropyridine.

Work-up and Purification: The reaction mixture is neutralized, and the product is extracted

with a suitable organic solvent. The organic extracts are then dried and concentrated. The

crude product can be purified by techniques such as column chromatography or

recrystallization.

Note: This is a generalized procedure and would require optimization for the specific synthesis

of 4-Amino-2-fluoropyridine, including the use of protecting groups for the amino functionality

if necessary.
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Reactivity and Chemical Behavior
The chemical reactivity of 4-Amino-2-fluoropyridine is dictated by the interplay of the

electron-donating amino group and the electron-withdrawing fluorine atom on the pyridine ring.

Nucleophilic Aromatic Substitution (SNAr): The fluorine atom at the 2-position is a good

leaving group in nucleophilic aromatic substitution reactions. This allows for the facile

introduction of various nucleophiles at this position, a key strategy in the synthesis of

substituted pyridines.[3] The reaction is generally faster with fluoropyridines compared to

their chloro- or bromo-analogs.

Reactions of the Amino Group: The amino group at the 4-position can undergo typical

reactions of aromatic amines, such as acylation, alkylation, and diazotization, providing

further avenues for functionalization.

Applications in Research and Development
4-Amino-2-fluoropyridine serves as a crucial intermediate in the synthesis of a variety of

target molecules with applications in pharmaceuticals and agrochemicals.

Pharmaceutical Applications
This compound is a valuable building block for the synthesis of biologically active molecules,

including kinase inhibitors and central nervous system agents. The incorporation of the 2-

fluoropyridine moiety can enhance the pharmacological profile of a drug candidate.

Workflow for Drug Discovery Utilizing 4-Amino-2-fluoropyridine:
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Figure 2: A generalized workflow for drug discovery.
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Agrochemical Applications
In the agrochemical sector, 4-Amino-2-fluoropyridine is utilized in the synthesis of novel

herbicides and pesticides. The fluorine atom can contribute to increased efficacy and altered

environmental persistence of the active ingredients.[1]

Safety and Handling
GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Skin Irritation (Category 2), H315: Causes skin irritation.[1]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation,

H335: May cause respiratory irritation.[1]

GHS Pictogram:

alt text

Signal Word: Warning[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

First-Aid Measures:

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]
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In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

Handling and Storage:

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.[1]

Storage: Store in a cool place. Keep container tightly closed in a dry and well-ventilated

place.[1] Recommended storage temperature is 2-8°C.

Personal Protective Equipment (PPE):

Eye/face protection: Safety glasses with side-shields conforming to EN166.[1]

Skin protection: Handle with gloves. Gloves must be inspected prior to use. Use proper glove

removal technique (without touching glove's outer surface) to avoid skin contact with this

product. Dispose of contaminated gloves after use in accordance with applicable laws and

good laboratory practices. Wash and dry hands. The selected protective gloves have to

satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from

it.[1]

Respiratory protection: For nuisance exposures use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher level protection use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges. Use respirators and components tested and approved

under appropriate government standards such as NIOSH (US) or CEN (EU).[1]

Fire-Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical or

carbon dioxide.[1]

Accidental Release Measures:
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Personal precautions, protective equipment and emergency procedures: Use personal

protective equipment. Avoid dust formation. Avoid breathing vapours, mist or gas. Ensure

adequate ventilation. Evacuate personnel to safe areas. Avoid breathing dust.[1]

Environmental precautions: Do not let product enter drains.[1]

Methods and materials for containment and cleaning up: Pick up and arrange disposal

without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

[1]

Conclusion
4-Amino-2-fluoropyridine is a valuable and versatile building block with significant

applications in the synthesis of pharmaceuticals and agrochemicals. Its unique chemical

properties, stemming from the fluorine and amino substituents, allow for a range of chemical

transformations, making it an important tool for medicinal and synthetic chemists. Adherence to

proper safety and handling protocols is essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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